CAY10622
CAY10622
Two Rho-associated kinases (ROCK), ROCK-I and ROCK-II, act downstream of the G protein Rho to regulate cytoskeletal stability. The ROCKs play important roles in diverse cellular functions including cell adhesion and proliferation, smooth muscle contraction, and stem cell renewal. CAY10622 is a potent, ureidobenzamide inhibitor of ROCK-I and ROCK-II kinases with IC50 values of 6 and 4 nM, respectively. It is inactive (showing greater then 100-fold selectivity) against an additional 44 kinases.
Brand Name:
Vulcanchem
CAS No.:
1038549-25-5
VCID:
VC0157847
InChI:
InChI=1S/C25H25N5O3/c26-23(31)18-5-7-21(8-6-18)30-25(33)28-14-16-2-1-3-19(12-16)24(32)29-22-9-4-17-10-11-27-15-20(17)13-22/h1-9,12-13,27H,10-11,14-15H2,(H2,26,31)(H,29,32)(H2,28,30,33)
SMILES:
C1CNCC2=C1C=CC(=C2)NC(=O)C3=CC=CC(=C3)CNC(=O)NC4=CC=C(C=C4)C(=O)N
Molecular Formula:
C25H25N5O3
Molecular Weight:
443.507
CAY10622
CAS No.: 1038549-25-5
Reference Standards
VCID: VC0157847
Molecular Formula: C25H25N5O3
Molecular Weight: 443.507
| CAS No. | 1038549-25-5 |
|---|---|
| Product Name | CAY10622 |
| Molecular Formula | C25H25N5O3 |
| Molecular Weight | 443.507 |
| IUPAC Name | 3-[[(4-carbamoylphenyl)carbamoylamino]methyl]-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide |
| Standard InChI | InChI=1S/C25H25N5O3/c26-23(31)18-5-7-21(8-6-18)30-25(33)28-14-16-2-1-3-19(12-16)24(32)29-22-9-4-17-10-11-27-15-20(17)13-22/h1-9,12-13,27H,10-11,14-15H2,(H2,26,31)(H,29,32)(H2,28,30,33) |
| Standard InChIKey | SCIFUGGHOXNSJC-UHFFFAOYSA-N |
| SMILES | C1CNCC2=C1C=CC(=C2)NC(=O)C3=CC=CC(=C3)CNC(=O)NC4=CC=C(C=C4)C(=O)N |
| Description | Two Rho-associated kinases (ROCK), ROCK-I and ROCK-II, act downstream of the G protein Rho to regulate cytoskeletal stability. The ROCKs play important roles in diverse cellular functions including cell adhesion and proliferation, smooth muscle contraction, and stem cell renewal. CAY10622 is a potent, ureidobenzamide inhibitor of ROCK-I and ROCK-II kinases with IC50 values of 6 and 4 nM, respectively. It is inactive (showing greater then 100-fold selectivity) against an additional 44 kinases. |
| Synonyms | 3-[[[[[4-(aminocarbonyl)phenyl]amino]carbonyl]amino]methyl]-N-(1,2,3,4-tetrahydro-7-isoquinolinyl)-benzamide |
| Reference | 1.Olson, M.F. Applications for ROCK kinase inhibition. Current Opinion in Cell Biology 20, 242-248 (2008). |
| PubChem Compound | 44819541 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume